Cas no 887590-17-2 (Benzenamine,N-(cyclobutylmethyl)-4-(trifluoromethyl)-)

• Product Name: Benzenamine,N-(cyclobutylmethyl)-4-(trifluoromethyl)-
• CAS No: 887590-17-2
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 713565
• PubChem ID: 53431144
• Update Time: 2025-04-19

Benzenamine,N-(cyclobutylmethyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-(cyclobutylmethyl)-4-(trifluoromethyl)-
• CYCLOBUTYLMETHYL-(4-TRIFLUOROMETHYL-PHENYL)-AMINE
• N-(cyclobutylmethyl)-4-(trifluoromethyl)aniline
• 2-((6-Methoxyquinolin-4-yl)methylene)hydrazinecarbothioamide
• 887590-17-2
• DTXSID10700307
• AKOS011941766

• MDL： MFCD07786990
• Inchi： 1S/C12H14F3N/c13-12(14,15)10-4-6-11(7-5-10)16-8-9-2-1-3-9/h4-7,9,16H,1-3,8H2
• InChI Key： IWJPUXYRVIHBEF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NCC1CCC1)(F)F

Computed Properties

• Exact Mass: 229.108
• Monoisotopic Mass: 229.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 12A^2